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Compound of Interest

Compound Name:
4,7-Dimethyl-1H-

benzo[d]imidazole

CAS No.: 101102-39-0

Cat. No.: B009653 Get Quote

An In-depth Examination of its Molecular Characteristics, Synthesis, and Potential Applications

for Researchers, Scientists, and Drug Development Professionals.

Introduction
The benzimidazole scaffold, a heterocyclic aromatic organic compound formed by the fusion of

benzene and imidazole rings, is a privileged structure in medicinal chemistry.[1] Its derivatives

are integral to numerous clinically significant drugs and natural products.[1] Among these,

dimethylbenzimidazoles have attracted considerable attention, primarily due to the biological

significance of the 5,6-dimethylbenzimidazole isomer as a key component of vitamin B12.[1]

This guide, however, will focus on the less-common isomer, 4,7-dimethylbenzimidazole,

providing a detailed analysis of its fundamental molecular properties and exploring its synthesis

and potential applications in the broader context of dimethylbenzimidazole research.

Core Molecular Profile of 4,7-Dimethylbenzimidazole
The foundational step in understanding any chemical entity is to establish its precise molecular

formula and weight. These parameters are critical for experimental design, analytical

characterization, and stoichiometric calculations in synthetic chemistry.
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The chemical structure of 4,7-dimethylbenzimidazole consists of a benzimidazole core with two

methyl groups attached to the 4th and 7th carbon atoms of the benzene ring. The molecular

formula is determined by the elemental composition of the molecule. Based on its structure, the

molecular formula for 4,7-dimethylbenzimidazole is C₉H₁₀N₂.[2][3]

Molecular Weight
The molecular weight is the mass of one mole of a substance. It is calculated by summing the

atomic weights of all atoms in the molecular formula.

Carbon (C): 9 atoms × 12.011 u = 108.099 u

Hydrogen (H): 10 atoms × 1.008 u = 10.080 u

Nitrogen (N): 2 atoms × 14.007 u = 28.014 u

The calculated molecular weight of 4,7-dimethylbenzimidazole is 146.19 g/mol .[3]

Table 1: Core Molecular Data for 4,7-Dimethylbenzimidazole

Property Value

Molecular Formula C₉H₁₀N₂

Molecular Weight 146.19 g/mol

IUPAC Name 4,7-Dimethyl-1H-benzimidazole

CAS Number
Not explicitly assigned (related isomer 5,6-

dimethylbenzimidazole is 582-60-5)[2][3]

Synthesis of Dimethylbenzimidazoles: A General
Overview
While specific synthetic routes for 4,7-dimethylbenzimidazole are not extensively documented

in readily available literature, the synthesis of dimethylbenzimidazoles, in general, can be

approached through established methods for benzimidazole formation. The most common and

versatile method is the Phillips condensation.
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The Phillips Condensation Reaction
This method involves the reaction of an appropriately substituted ortho-phenylenediamine with

a carboxylic acid or its derivative in the presence of an acid catalyst. For the synthesis of 4,7-

dimethylbenzimidazole, the key starting material would be 3,6-dimethylbenzene-1,2-diamine.

Experimental Protocol: Conceptual Synthesis of 4,7-Dimethylbenzimidazole via Phillips

Condensation

Reaction Setup: In a round-bottom flask equipped with a reflux condenser, combine one

molar equivalent of 3,6-dimethylbenzene-1,2-diamine with an excess of formic acid (e.g., 2-3

molar equivalents).

Acid Catalyst: Add a suitable acid catalyst, such as 4N hydrochloric acid, to facilitate the

condensation and subsequent cyclization.

Reflux: Heat the reaction mixture to reflux (typically 100-110°C) and maintain this

temperature for 2-4 hours. The progress of the reaction can be monitored by Thin Layer

Chromatography (TLC).

Work-up and Purification: Upon completion, the reaction mixture is cooled and neutralized

with a base (e.g., sodium hydroxide solution) to precipitate the crude product. The solid is

then collected by filtration, washed with water, and dried. Purification can be achieved by

recrystallization from a suitable solvent system, such as an ethanol-water mixture.

3,6-Dimethylbenzene-1,2-diamine

Intermediate FormationFormic Acid

Acid Catalyst (e.g., HCl)

Intramolecular CyclizationHeat (Reflux) 4,7-Dimethylbenzimidazole
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Figure 1: Conceptual workflow for the synthesis of 4,7-dimethylbenzimidazole.

Potential Applications and Research Interest
While the 5,6-dimethyl isomer is well-studied due to its role in vitamin B12, the broader class of

dimethylbenzimidazoles exhibits a range of biological activities, suggesting potential

therapeutic applications for other isomers like 4,7-dimethylbenzimidazole.

The benzimidazole core is a key pharmacophore in a variety of approved drugs with diverse

activities, including:

Anticancer: The structural similarity of benzimidazoles to purine enables them to interact with

various biological targets involved in cancer progression.

Antiviral, Antifungal, and Antibacterial: Benzimidazole derivatives have shown efficacy

against a range of microbial pathogens.

Anti-inflammatory and Analgesic: Certain benzimidazole compounds exhibit anti-

inflammatory and pain-relieving properties.

The specific substitution pattern of the methyl groups on the benzimidazole ring can

significantly influence the compound's pharmacokinetic and pharmacodynamic properties.

Therefore, 4,7-dimethylbenzimidazole represents a unique chemical entity that could be

explored for its own distinct biological activity profile. Further research is warranted to

synthesize and screen this isomer for its potential therapeutic value.

Safety and Handling
Specific safety data for 4,7-dimethylbenzimidazole is not readily available. However, based on

the safety data for the closely related 5,6-dimethylbenzimidazole, the following precautions

should be considered as a general guideline when handling any dimethylbenzimidazole isomer:

Personal Protective Equipment (PPE): Wear appropriate protective gloves, clothing, and

eye/face protection.[4]

Handling: Avoid contact with skin and eyes. Do not ingest. Avoid breathing dust or vapors.

Wash hands thoroughly after handling.[4]
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Storage: Keep in a dry, cool, and well-ventilated place. Keep the container tightly closed.[4]

Incompatible Materials: Avoid strong oxidizing agents.[4]

A comprehensive, substance-specific Safety Data Sheet (SDS) should be consulted before any

experimental work is undertaken.

Conclusion
4,7-Dimethylbenzimidazole, with a molecular formula of C₉H₁₀N₂ and a molecular weight of

146.19 g/mol , is a less-studied isomer within the broader class of dimethylbenzimidazoles.

While specific experimental data for this compound is limited, its synthesis can be conceptually

approached through established methods like the Phillips condensation. The diverse biological

activities associated with the benzimidazole scaffold suggest that 4,7-dimethylbenzimidazole

holds potential for further investigation in medicinal chemistry and drug discovery. Future

research efforts should focus on its synthesis, characterization, and biological screening to

unlock its full potential.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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